Cas no 64089-34-5 (5-Chloroacetyl-2,3-dihydrobenzofuran)

• Product Name: 5-Chloroacetyl-2,3-dihydrobenzofuran
• CAS No: 64089-34-5
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD03618417
• CID: 500096
• PubChem ID: 6504170
• Update Time: 2025-06-11

5-Chloroacetyl-2,3-dihydrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2,3-dihydrobenzofuran-5-yl)ethanone
• 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone
• 2-Chloro-1-(2,3-dihydro-benzofuran-5-yl)-ethanone
• 2-Chloro-1-(2,3-dihydrobenzofuran-5-yl)-ethanone
• 5-CHLOROACETYL-2,3-DIHYDROBENZOFURAN
• Ethanone,2-chloro-1-(2,3-dihydro-5-benzofuranyl)-
• HQFACNABSBZAFM-UHFFFAOYSA-N
• 9816AB
• FC1057
• SBB092059
• CM14416
• 5-(Chloroacetyl)-2,3-dihydrobenzofuran
• ASN 15780054
• AB0073112
• CS-M0904
• FT-0735304
• DTXSID30424699
• AS-35375
• A13934
• 2-chloro-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-one
• 64089-34-5
• SCHEMBL1182701
• EN300-1966660
• AKOS000160282
• MFCD03618417
• DB-011982
• 5-Chloroacetyl-2,3-dihydrobenzofuran

• MDL： MFCD03618417
• Inchi： 1S/C10H9ClO2/c11-6-9(12)7-1-2-10-8(5-7)3-4-13-10/h1-2,5H,3-4,6H2
• InChI Key： HQFACNABSBZAFM-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=1)CCO2)=O

Computed Properties

• Exact Mass: 196.02900
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86-87 ºC (ethanol hexane )
• Boiling Point: 354.1°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.573
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.04300

5-Chloroacetyl-2,3-dihydrobenzofuran Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-Chloroacetyl-2,3-dihydrobenzofuran

Professional Introduction to 5-Chloroacetyl-2,3-dihydrobenzofuran (CAS No. 64089-34-5)

5-Chloroacetyl-2,3-dihydrobenzofuran, with the chemical formula C₉H₇ClO₂, is a significant compound in the field of pharmaceutical chemistry and synthetic biology. This heterocyclic compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system. The presence of a chloroacetyl group at the 5-position introduces unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure imparts distinct chemical properties that are highly useful in medicinal chemistry. The benzofuran core is known for its stability and ability to participate in various organic transformations, while the acetyl group enhances electrophilicity, facilitating nucleophilic additions. These features have positioned 5-Chloroacetyl-2,3-dihydrobenzofuran as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Research has highlighted their role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Specifically, studies have demonstrated that compounds with a similar structural motif can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The chloroacetyl moiety in 5-Chloroacetyl-2,3-dihydrobenzofuran is particularly noteworthy for its ability to engage in covalent bonding with target proteins, potentially leading to more durable pharmacological effects.

The synthesis of 5-Chloroacetyl-2,3-dihydrobenzofuran involves multi-step organic reactions that showcase the compound's synthetic versatility. One common approach includes the condensation of 2,3-dihydrofuran with chloroacetyl chloride under controlled conditions. This reaction typically proceeds via nucleophilic addition followed by cyclization, yielding the desired benzofuran derivative. Advances in catalytic systems have further optimized this process, improving yield and purity while reducing environmental impact.

The compound's utility extends beyond its role as a synthetic intermediate. Recent studies have explored its derivatives as potential scaffolds for drug discovery. For instance, modifications at the 2- and 3-positions of the benzofuran ring have led to compounds with enhanced binding affinity to specific biological targets. These modifications leverage the inherent reactivity of the chloroacetyl group to introduce functional diversity, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.

In clinical research, derivatives of 5-Chloroacetyl-2,3-dihydrobenzofuran have been investigated for their potential therapeutic applications. Preliminary findings suggest that certain analogs exhibit anti-proliferative effects against various cancer cell lines by disrupting key signaling pathways. The ability of these compounds to selectively interact with disease-related targets underscores their promise as lead candidates for further development. Additionally, their structural framework aligns well with existing drug molecules, suggesting potential for synergistic therapeutic approaches.

The chemical behavior of 5-Chloroacetyl-2,3-dihydrobenzofuran also makes it a valuable tool in mechanistic studies. Researchers utilize this compound to probe reaction mechanisms involving electrophilic aromatic substitution and nucleophilic addition reactions. Such studies not only enhance our understanding of fundamental organic chemistry principles but also inform the design of more efficient synthetic strategies.

The growing body of research on benzofuran derivatives underscores their significance in modern drug discovery. As synthetic methodologies continue to evolve, compounds like 5-Chloroacetyl-2,3-dihydrobenzofuran are expected to play an increasingly prominent role in developing next-generation therapeutics. Their unique structural features and reactivity offer unparalleled opportunities for innovation across multiple therapeutic areas.

In conclusion, 5-Chloroacetyl-2,3-dihydrobenzofuran (CAS No. 64089-34-5) represents a cornerstone compound in pharmaceutical chemistry. Its versatile reactivity and structural framework make it indispensable for synthesizing bioactive molecules with potential therapeutic applications. As research progresses, this compound will continue to be a focal point for discovering novel treatments targeting various diseases.